Cas no 1263376-31-3 (2-bromo-6-chlorobenzene-1-thiol)
1263376-31-3 structure
Product Name:2-bromo-6-chlorobenzene-1-thiol
CAS No:1263376-31-3
MF:C6H4BrClS
MW:223.517958641052
MDL:MFCD18089361
CID:4584108
PubChem ID:50999526
Update Time:2023-04-04
2-bromo-6-chlorobenzene-1-thiol Chemical and Physical Properties
Names and Identifiers
-
- 2-BROMO-6-CHLOROBENZENETHIOL
- 2-bromo-6-chlorobenzene-1-thiol
-
- MDL: MFCD18089361
- Inchi: 1S/C6H4BrClS/c7-4-2-1-3-5(8)6(4)9/h1-3,9H
- InChI Key: AOARFDRBHAFFOX-UHFFFAOYSA-N
- SMILES: C1(S)=C(Cl)C=CC=C1Br
Computed Properties
- Exact Mass: 221.891
- Monoisotopic Mass: 221.891
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 1A^2
2-bromo-6-chlorobenzene-1-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B592953-5mg |
2-bromo-6-chlorobenzene-1-thiol |
1263376-31-3 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B592953-10mg |
2-bromo-6-chlorobenzene-1-thiol |
1263376-31-3 | 10mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B592953-50mg |
2-bromo-6-chlorobenzene-1-thiol |
1263376-31-3 | 50mg |
$ 365.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1285579-50mg |
2-Bromo-6-chlorobenzene-1-thiol |
1263376-31-3 | 95+% | 50mg |
¥6383.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1285579-100mg |
2-Bromo-6-chlorobenzene-1-thiol |
1263376-31-3 | 95+% | 100mg |
¥8786.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1285579-250mg |
2-Bromo-6-chlorobenzene-1-thiol |
1263376-31-3 | 95+% | 250mg |
¥14585.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1285579-500mg |
2-Bromo-6-chlorobenzene-1-thiol |
1263376-31-3 | 95+% | 500mg |
¥21387.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1285579-1g |
2-Bromo-6-chlorobenzene-1-thiol |
1263376-31-3 | 95+% | 1g |
¥27424.00 | 2024-08-09 | |
| Enamine | EN300-203530-0.05g |
2-bromo-6-chlorobenzene-1-thiol |
1263376-31-3 | 93% | 0.05g |
$273.0 | 2023-09-16 | |
| Enamine | EN300-203530-0.1g |
2-bromo-6-chlorobenzene-1-thiol |
1263376-31-3 | 93% | 0.1g |
$407.0 | 2023-09-16 |
2-bromo-6-chlorobenzene-1-thiol Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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